Cas no 863186-47-4 (Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 863186-47-4
• MF: C₁₆H₁₅F₄N₃O₂
• MW: 357.302817583084
• MDL: MFCD04967321
• CID: 3058270
• PubChem ID: 135851191
• Update Time: 2025-08-05

Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 061071
• ALBB-009966
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5-(4-fluorophenyl)-4,5,6,7-tetrahydro-7-(trifluoromethyl)-, ethyl ester
• MFCD04967321
• ethyl 5-(4-fluorophenyl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• AKOS000305833
• STK506145
• CS-0299027
• FLLWLHGLVQIHKV-UHFFFAOYSA-N
• ethyl 5-(4-fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• 863186-47-4
• EN300-7389206
• ethyl5-(4-fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• LS-03371
• H25455
• Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD04967321
• Inchi： 1S/C16H15F4N3O2/c1-2-25-15(24)12-8-14-21-11(9-3-5-10(17)6-4-9)7-13(16(18,19)20)23(14)22-12/h3-6,8,11,13,21H,2,7H2,1H3
• InChI Key： GCKMWSUSMCPJKR-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2C=CC(=CC=2)F)NC2=CC(C(=O)OCC)=NN12)(F)F

Computed Properties

• Exact Mass: 357.11003938g/mol
• Monoisotopic Mass: 357.11003938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Additional information on Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

Introduction to Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 863186-47-4)

Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 863186-47-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is characterized by a pyrazolopyrimidine core with specific substituents that enhance its pharmacological profile. The presence of a 4-fluorophenyl group and a trifluoromethyl group on the pyrazolopyrimidine ring system imparts unique chemical and biological properties to this compound. These substituents are crucial for modulating the compound's interactions with biological targets and improving its pharmacokinetic properties.

Recent research has focused on the potential of Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have emerged as a promising class of drugs for treating diseases such as cancer and inflammatory disorders.

In particular, Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has been found to selectively inhibit the activity of certain protein kinases associated with cancer cell proliferation and survival. This selective inhibition is attributed to the unique structural features of the compound, which allow it to bind specifically to the active sites of these kinases. Preclinical studies have demonstrated that this compound can effectively reduce tumor growth in animal models without causing significant toxicity.

Beyond its anticancer properties, Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. The ability of this compound to modulate inflammatory pathways makes it a potential candidate for developing new anti-inflammatory therapies.

The pharmacokinetic properties of Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration in clinical settings.

Furthermore, the safety profile of Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

The development of Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate as a therapeutic agent is an ongoing process that involves multiple stages of research and development. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials aim to provide robust data on the compound's therapeutic potential and guide its future development as a viable drug candidate.

In conclusion, Ethyl 5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 863186-47-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential and pave the way for its clinical application.